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Compound of Interest

Compound Name: N-hexadecylaniline

Cat. No.: B6355271 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential safety and logistical information for the proper

disposal of N-hexadecylaniline, a compound that requires careful management due to its

hazardous properties.

Key Safety and Hazard Information
N-hexadecylaniline is classified as a hazardous substance. According to its Safety Data Sheet

(SDS), it causes severe skin burns and eye damage and is very toxic to aquatic life with long-

lasting effects[1]. Therefore, strict adherence to safety protocols is mandatory.

Property Value Reference

Appearance Solid [2]

Melting Point/Range 43 - 47 °C / 109.4 - 116.6 °F [1][2]

Boiling Point/Range 330 °C / 626 °F [1][2]

Flash Point 140 °C / 284 °F [2]

Hazards
Causes severe skin burns and

eye damage.[1]
[1]

Very toxic to aquatic life with

long-lasting effects.[1]
[1]
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Experimental Protocols for Disposal
The disposal of N-hexadecylaniline must be handled as hazardous waste. Under no

circumstances should it be disposed of down the drain or in regular trash.

Step 1: Personal Protective Equipment (PPE) Before handling N-hexadecylaniline, ensure

you are wearing appropriate personal protective equipment (PPE), including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles and a face shield

A lab coat

Step 2: Waste Collection

Labeling: Use a designated, leak-proof, and clearly labeled hazardous waste container. The

label should include the chemical name ("N-hexadecylaniline") and the appropriate hazard

symbols (corrosive, environmentally hazardous).

Segregation: Do not mix N-hexadecylaniline waste with other chemical waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS) office.

Containment: Ensure the container is tightly sealed to prevent spills or the release of vapors.

Step 3: Storage Store the sealed hazardous waste container in a designated, well-ventilated,

and secure area away from incompatible materials. The storage area should have secondary

containment to prevent environmental contamination in case of a leak.

Step 4: Disposal Contact your institution's EHS office to arrange for the pickup and disposal of

the hazardous waste. The EHS office will ensure the waste is transported to an approved

waste disposal facility in compliance with all local, state, and federal regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of N-
hexadecylaniline.
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Caption: Workflow for the safe disposal of N-hexadecylaniline.

By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of N-hexadecylaniline, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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